Cas no 32666-97-0 (Carbamothioic acid,cyclohexyl-, S-ethyl ester (9CI))

• Product Name: Carbamothioic acid,cyclohexyl-, S-ethyl ester (9CI)
• CAS No: 32666-97-0
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 305699
• PubChem ID: 161751
• Update Time: 2025-04-19

Carbamothioic acid,cyclohexyl-, S-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,cyclohexyl-, S-ethyl ester (9CI)
• S-ethyl N-cyclohexylcarbamothioate
• ethyl (cyclohexylamino)methanethioate
• S-Ethyl N-cyclohexylthiocarbamate
• SMR000459181
• S-Ethyl N-cyclohexalthiocarbamate
• Carbamothioic acid, cyclohexyl-, S-ethyl ester
• NCGC00177153-01
• CHEMBL1890268
• AKOS006272234
• HMS1526F17
• Cyclohexanecarbamic acid, thio-, S-ethyl ester
• PUNUCLJJWUUKFB-UHFFFAOYSA-N
• Rhonite (herbicide)
• Thiocyclohexanecarbamic acid S-ethyl ester
• DTXSID60186339
• SR-01000643511-1
• 32666-97-0
• MLS000859002
• Cyclohexylcarbamothioic acid S-ethyl ester
• BRN 3242381
• HMS2807B24
• Ronite
• Ethyl N-cyclohexyl thiolcarbamate
• SCHEMBL9879353
• Ethyl thiolcyclohexanecarbamate
• Rhonite
• Maybridge4_001887
• CCG-54414
• BRD-K07952336-001-01-3

• Inchi： 1S/C9H17NOS/c1-2-12-9(11)10-8-6-4-3-5-7-8/h8H,2-7H2,1H3,(H,10,11)
• InChI Key： PUNUCLJJWUUKFB-UHFFFAOYSA-N
• SMILES： S(CC)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 187.10321
• Monoisotopic Mass: 187.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.05
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.51
• PSA: 29.1